Cas no 946247-46-7 (N-(2,5-dimethoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(2,5-dimethoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946247-46-7
• MF: C₂₂H₂₂N₂O₄
• MW: 378.421085834503
• CID: 5506439
• Update Time: 2025-07-18

N-(2,5-dimethoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, N-(2,5-dimethoxyphenyl)-1,2-dihydro-1-[(3-methylphenyl)methyl]-2-oxo-
• N-(2,5-dimethoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C22H22N2O4/c1-15-6-4-7-16(12-15)14-24-11-5-8-18(22(24)26)21(25)23-19-13-17(27-2)9-10-20(19)28-3/h4-13H,14H2,1-3H3,(H,23,25)
• InChI Key： UWFYUBFRSSIIOH-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(C)=C2)C=CC=C1C(NC1=CC(OC)=CC=C1OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,5-dimethoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

N-(2,5-dimethoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946247-46-7): An Overview

N-(2,5-dimethoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946247-46-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a derivative of pyridine and exhibits unique structural and functional properties that make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of N-(2,5-dimethoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is characterized by a pyridine ring fused with a dihydropyridine moiety, which is further substituted with a 2,5-dimethoxyphenyl group and a 3-methylphenylmethyl group. The presence of these functional groups imparts specific chemical and biological activities to the compound, making it an interesting subject for detailed investigation.

Recent studies have highlighted the potential of N-(2,5-dimethoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide in various therapeutic areas. One notable application is its use as a lead compound in the development of novel anti-inflammatory agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory pathway. Specifically, it has been found to effectively inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are crucial mediators of inflammation.

Beyond its anti-inflammatory potential, N-(2,5-dimethoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has also shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings suggest that it may be a valuable candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(2,5-dimethoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

In addition to its therapeutic applications, N-(2,5-dimethoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide has been explored for its potential as a chemical probe in biological research. Its ability to selectively bind to specific protein targets makes it useful for elucidating molecular mechanisms underlying various biological processes. For instance, it has been used to investigate the role of certain enzymes in signal transduction pathways and to identify novel drug targets.

The synthesis of N-(2,5-dimethoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, facilitating its broader use in research and development.

In conclusion, N-(2,5-dimethoxyphenyl)-1-(3-methylphenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946247-46-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and neurodegenerative disorders. Ongoing research continues to uncover new applications and mechanisms of action for this compound, underscoring its importance in advancing our understanding of complex biological systems.